![molecular formula C26H22O4 B3336799 4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one CAS No. 38153-29-6](/img/structure/B3336799.png)
4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one
Overview
Description
4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one, also known as GSK-3 inhibitor VIII, is a synthetic compound that has been widely used in scientific research. This compound is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), which is a key enzyme involved in various cellular processes.
Mechanism of Action
4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one inhibitor VIII works by binding to the ATP-binding site of this compound and inhibiting its activity. This compound is involved in the regulation of various cellular processes, including glycogen metabolism, gene expression, and cell cycle progression. The inhibition of this compound by this compound inhibitor VIII leads to the activation of downstream signaling pathways, which can have various physiological effects.
Biochemical and Physiological Effects
This compound inhibitor VIII has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In neuronal cells, this compound inhibitor VIII has been shown to increase the levels of synaptic proteins and improve synaptic plasticity. In cancer cells, this compound inhibitor VIII has been shown to inhibit cell proliferation and induce apoptosis. This compound inhibitor VIII has also been shown to have anti-inflammatory effects in various cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one inhibitor VIII is its high selectivity for this compound, which minimizes off-target effects. This compound inhibitor VIII has also been shown to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, one limitation of this compound inhibitor VIII is its relatively low potency compared to other this compound inhibitors. This can limit its use in certain experimental conditions where high potency is required.
Future Directions
4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one inhibitor VIII has potential applications in various fields, including neuroscience, oncology, and immunology. Future research could focus on the development of more potent and selective this compound inhibitors, as well as the identification of novel targets and pathways regulated by this compound. This compound inhibitor VIII could also be used in combination with other drugs to enhance its therapeutic effects. Finally, the use of this compound inhibitor VIII in clinical trials for various diseases could be explored.
Scientific Research Applications
4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one inhibitor VIII has been extensively used in scientific research, particularly in the field of neurodegenerative diseases. This compound is involved in the pathogenesis of Alzheimer's disease, and the inhibition of this enzyme has been shown to improve cognitive function in animal models of the disease. This compound inhibitor VIII has also been used in the study of bipolar disorder, schizophrenia, and other psychiatric disorders.
properties
IUPAC Name |
4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22O4/c1-28-23-14-19(11-12-22(23)29-15-17-7-3-2-4-8-17)24-21-10-6-5-9-18(21)13-20-16-30-26(27)25(20)24/h2-12,14,20H,13,15-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYLLYFGMUKMOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=C3C(CC4=CC=CC=C42)COC3=O)OCC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30329296 | |
Record name | 4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30329296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38153-29-6 | |
Record name | NSC112138 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=112138 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(3-methoxy-4-phenylmethoxyphenyl)-9,9a-dihydro-1H-benzo[f][2]benzofuran-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30329296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-(4-BENZYLOXY-3-METHOXY-PHENYL)-3A,4-DIHYDRO-3H-NAPHTHO(2,3-C)FURAN-1-ONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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